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Compound of Interest

Compound Name:
(S)-2-aminopropanamide

hydrochloride

Cat. No.: B555106 Get Quote

An In-depth Technical Guide to (S)-2-aminopropanamide Hydrochloride

Introduction
(S)-2-aminopropanamide hydrochloride, also known as L-Alaninamide hydrochloride, is a

chemical compound frequently utilized as a biochemical reagent in life sciences research.[1][2]

[3][4] This guide provides a comprehensive overview of its chemical and physical properties,

experimental protocols, and its role in research, tailored for researchers, scientists, and

professionals in drug development.

Chemical and Physical Properties
The fundamental chemical and physical properties of (S)-2-aminopropanamide
hydrochloride are summarized in the table below, providing a clear reference for laboratory

use.
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Property Value Citation(s)

IUPAC Name

(2S)-2-

aminopropanamide;hydrochlori

de

[5]

Synonyms

L-Alaninamide hydrochloride,

(S)-2-Aminopropionamide

hydrochloride

[5][6]

CAS Number 33208-99-0 [5][6]

Molecular Formula C₃H₉ClN₂O [5][7]

Molecular Weight 124.57 g/mol [5][7]

Appearance White to off-white powder [6]

Purity ≥95% - 97.0% [1][6]

Exact Mass 124.0403406 g/mol [5][7]

Monoisotopic Mass 124.0403406 g/mol [5][7]

Topological Polar Surface Area 69.1 Å² [5][7]

Hydrogen Bond Donor Count 3 [7]

Hydrogen Bond Acceptor

Count
2 [7]

Rotatable Bond Count 1 [7]

Spectral and Safety Data
Spectral Information
Spectral data is crucial for the identification and characterization of (S)-2-aminopropanamide
hydrochloride.
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Data Type Source Information Citation(s)

¹³C NMR Spectra
Available from Sigma-Aldrich

Co. LLC.
[5]

FTIR Spectra Technique: KBr WAFER. [8]

Safety and Hazard Information
(S)-2-aminopropanamide hydrochloride has the following GHS hazard classifications based

on aggregated data.

Hazard Statement Description Citation(s)

H315 Causes skin irritation [5][9]

H319 Causes serious eye irritation [5][9]

H335 May cause respiratory irritation [5][9]

Note: One source indicates that this chemical does not meet GHS hazard criteria in 83.3% of

reports.[5]

Experimental Protocols
Synthesis of (S)-2-aminopropanamide hydrochloride
The following is a general procedure for the synthesis of L-alaninamide hydrochloride, adapted

from a method for its enantiomer.[10]

Materials:

Boc-L-alanine

Anhydrous Tetrahydrofuran (THF)

Triethylamine

Ethyl chloroformate
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Concentrated ammonium hydroxide solution

Ethyl acetate

Saturated sodium carbonate solution

Anhydrous magnesium sulfate

Saturated hydrochloric acid/dioxane solution

Methanol

Ether

Procedure:

Dissolve Boc-L-alanine in anhydrous THF.

Add triethylamine to the solution, followed by the slow, dropwise addition of ethyl

chloroformate while stirring in a cold bath (e.g., carbon tetrachloride/dry ice). Maintain stirring

for approximately 30 minutes.

Add concentrated ammonium hydroxide solution and allow the reaction mixture to stand

overnight in a refrigerator.

Remove the solvent by vacuum evaporation. Dissolve the residue in ethyl acetate.

Wash the ethyl acetate layer with a saturated sodium carbonate solution and then with water.

Dry the organic phase with anhydrous magnesium sulfate.

Filter to remove the desiccant and evaporate the solvent to obtain the crude product.

Treat the crude product with a saturated hydrochloric acid/dioxane solution for 1 hour at

room temperature.

Remove the dioxane by vacuum evaporation.
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Dissolve the residue in a minimal amount of methanol and precipitate the final product, (S)-2-
aminopropanamide hydrochloride, by adding ether.

Synthesis Workflow for (S)-2-aminopropanamide hydrochloride

Boc-L-alanine in THF Addition of Triethylamine
and Ethyl Chloroformate

Reaction with
Ammonium Hydroxide

Workup and Extraction
with Ethyl Acetate

Deprotection with
HCl in Dioxane Precipitation and Isolation (S)-2-aminopropanamide

hydrochloride

Click to download full resolution via product page

Caption: Synthesis workflow for (S)-2-aminopropanamide hydrochloride.

Biological Role and Applications
(S)-2-aminopropanamide hydrochloride is primarily used as a biochemical reagent in life

science research.[1][2][3][4] It can serve as a building block or an intermediate in the synthesis

of more complex organic molecules and biological materials.[1] Its utility stems from the

presence of both an amino group and an amide group, making it a versatile component in

peptide synthesis and other biochemical preparations.

Role of (S)-2-aminopropanamide hydrochloride in Research
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Caption: Role of (S)-2-aminopropanamide hydrochloride in Research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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